Cas no 89242-20-6 (3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)-)

3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)- structure
89242-20-6 structure
Product Name:3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)-
CAS No:89242-20-6
MF:C16H10FNO2
MW:267.254507541656
CID:607122
PubChem ID:13272391
Update Time:2025-04-19

3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylic acid, 1-(3-fluorophenyl)-
    • 1-(3-fluorophenyl)isoquinoline-3-carboxylic acid
    • SCHEMBL10995233
    • NS-04227
    • 1-(3-fluorophenyl)isoquinoline-3-carboxylicacid
    • 1-(3-fluoro phenyl) isoquinoline 3-carboxylic acid
    • DTXSID90533731
    • AKOS023251298
    • MFCD29914081
    • 89242-20-6
    • SGFZBYXRNYXSEN-UHFFFAOYSA-N
    • Inchi: 1S/C16H10FNO2/c17-12-6-3-5-11(8-12)15-13-7-2-1-4-10(13)9-14(18-15)16(19)20/h1-9H,(H,19,20)
    • InChI Key: SGFZBYXRNYXSEN-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1C2C=CC=CC=2C=C(C(=O)O)N=1

Computed Properties

  • Exact Mass: 267.06955672g/mol
  • Monoisotopic Mass: 267.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 50.2Ų
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